Cas no 1804509-93-0 (Methyl 4-chloro-2-cyano-6-ethylbenzoate)

• Product Name: Methyl 4-chloro-2-cyano-6-ethylbenzoate
• CAS No: 1804509-93-0
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 5038282
• Update Time: 2025-10-19

Methyl 4-chloro-2-cyano-6-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-cyano-6-ethylbenzoate

• Inchi： 1S/C11H10ClNO2/c1-3-7-4-9(12)5-8(6-13)10(7)11(14)15-2/h4-5H,3H2,1-2H3
• InChI Key： NRHRIPGTNBXTFA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C(=O)OC)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-chloro-2-cyano-6-ethylbenzoate

Comprehensive Overview of Methyl 4-chloro-2-cyano-6-ethylbenzoate (CAS No. 1804509-93-0)

Methyl 4-chloro-2-cyano-6-ethylbenzoate (CAS No. 1804509-93-0) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a methyl ester, cyano group, and chloro-ethyl substitution, makes it a versatile building block for synthesizing complex molecules. This compound has garnered significant attention due to its applications in developing high-performance polymers and bioactive molecules, aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the search for innovative benzoate derivatives has surged, driven by their role in green chemistry and drug discovery. Researchers frequently inquire about the synthesis methods of Methyl 4-chloro-2-cyano-6-ethylbenzoate, its spectroscopic properties, and industrial-scale applications. These queries reflect the compound's relevance in addressing challenges like catalytic efficiency and molecular stability—key topics in modern organic chemistry. Additionally, its low environmental persistence compared to traditional halogenated compounds positions it as a safer alternative in regulatory-sensitive industries.

The compound's crystalline form and solubility profile are critical for formulation scientists, particularly in optimizing drug delivery systems. Analytical techniques such as HPLC and NMR are commonly employed to validate its purity, a frequent subject in quality control discussions. Furthermore, its reactivity with nucleophiles enables diverse functionalizations, making it a hotspot for patent filings in heterocyclic chemistry. As industries pivot toward bio-based intermediates, Methyl 4-chloro-2-cyano-6-ethylbenzoate exemplifies how structural modifications can enhance performance while minimizing ecological footprints.

Emerging trends also highlight its potential in electronic materials, where its aromatic backbone contributes to charge transport properties. This aligns with searches for organic semiconductors and small-molecule dopants, underscoring its cross-disciplinary utility. With rigorous studies confirming its thermal stability under processing conditions, this compound is poised to play a pivotal role in next-generation technologies. Its adoption in high-throughput screening further demonstrates its value in accelerating R&D cycles—a priority for cost-conscious laboratories.

In summary, Methyl 4-chloro-2-cyano-6-ethylbenzoate (CAS No. 1804509-93-0) represents a convergence of innovation and practicality. Its multifaceted applications, from pharmaceutical scaffolds to advanced material design, cater to evolving industrial needs while addressing sustainability imperatives. As research continues to uncover new functionalities, this compound remains a cornerstone in the toolkit of synthetic chemists and material scientists alike.